Cas no 2287300-58-5 (3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide)

• Product Name: 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide
• CAS No: 2287300-58-5
• MF: C₆H₇NO₂S₂
• MW: 189.25527882576
• CID: 6529732
• PubChem ID: 137944600
• Update Time: 2025-06-10

3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H,3H,4H-1lambda6-thieno[3,2-b][1,4]thiazine-1,1-dione
• EN300-6739261
• 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide
• 2287300-58-5

• Inchi： 1S/C6H7NO2S2/c8-11(9)4-2-7-6-5(11)1-3-10-6/h1,3,7H,2,4H2
• InChI Key： BDOWXLPRMPXWHL-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2NCC1)(=O)=O

Computed Properties

• Exact Mass: 188.99182081g/mol
• Monoisotopic Mass: 188.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide

Comprehensive Overview of 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide (CAS No. 2287300-58-5): Properties, Applications, and Research Insights

The compound 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide (CAS No. 2287300-58-5) is a heterocyclic organic molecule featuring a fused thieno[3,2-b][1,4]thiazine core with a 1,1-dioxide functional group. This structurally unique scaffold has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for bioactive molecules and functional materials. The sulfone moiety (1,1-dioxide) enhances its polarity and stability, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in sulfur-containing heterocycles, particularly those with thiazine and thiophene units, for their diverse biological activities. Researchers are exploring CAS 2287300-58-5 as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with trends in targeted drug discovery. Its molecular framework allows for structural modifications to optimize pharmacokinetic properties, a key focus in modern medicinal chemistry.

From a synthetic perspective, the preparation of 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide often involves cyclization reactions of thiophene derivatives with sulfur-based reagents, followed by oxidation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and sustainability, addressing the demand for green chemistry solutions in industrial applications.

In material science, this compound's π-conjugated system and electron-withdrawing sulfone group make it a candidate for organic semiconductors and photovoltaic materials. Its potential in OLEDs (organic light-emitting diodes) is under investigation, coinciding with the global push for energy-efficient displays. Computational studies using DFT calculations further predict its electronic properties, aiding in rational design.

Analytical characterization of CAS 2287300-58-5 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure. Purity assessment via HPLC is critical for pharmaceutical applications, where impurities must be minimized. These protocols align with ICH guidelines, reflecting industry standards for quality control.

Emerging applications include its use in catalysis and ligand design for transition metal complexes. The compound's ability to coordinate with metals opens avenues in homogeneous catalysis, relevant to fine chemical synthesis. Such developments resonate with searches for sustainable catalytic processes and atom-efficient reactions.

Safety and handling of 3,4-Dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide require standard laboratory precautions. While not classified as hazardous, proper PPE (personal protective equipment) and ventilation are recommended during handling. Regulatory status varies by region, but it currently falls outside restricted substance lists, facilitating its use in research.

Future research directions may explore its structure-activity relationships (SAR) in drug design or its role in supramolecular chemistry. With the rise of AI-driven molecular design, compounds like this are increasingly screened in silico for novel applications, a trend reflected in rising searches for computational chemistry tools.